N-(4-fluorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C19H18FN3O3/c1-11-16(18(24)22-14-8-6-13(20)7-9-14)17(23-19(25)21-11)12-4-3-5-15(10-12)26-2/h3-10,17H,1-2H3,(H,22,24)(H2,21,23,25)
• InChI Key: PZIZNUUVNZYAMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=CC(=CC=C2)OC)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C19H18FN3O3
• Molecular Weight: 355.4 g/mol
• CAS No.: 686760-68-9

Description

N-(4-fluorophenyl)-4-(3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C19H18FN3O3 and its molecular weight is 355.369. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Discovery and Synthesis

The development of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides has been noted for potent and selective inhibition of the Met kinase superfamily, demonstrating the compound's efficacy in tumor stasis and its progression to clinical trials, highlighting the potential therapeutic applications of similar compounds in oncology (Schroeder et al., 2009).

Antidiabetic Activity

A series of N-substituted-6-methyl-4-{4-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]methoxyphenyl}-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides were synthesized and evaluated for their in vitro antidiabetic activity using the α-amylase inhibition assay, demonstrating the chemical versatility of these compounds in addressing metabolic diseases (Lalpara et al., 2021).

Cytotoxicity and Anticancer Activity

The synthesis of novel dihydropyrimidine derivatives and their evaluation for cytotoxic activity against cancer cell lines showcases the potential of these compounds in cancer research. The systematic modification of these molecules can lead to the discovery of new anticancer agents (Hassan et al., 2014).

Metabolic Studies

Research has extensively utilized 19F-NMR spectroscopy in drug discovery programs to understand the metabolism and disposition of potent HIV integrase inhibitors. This methodology supports the selection of candidates like N-(4-fluorobenzyl)-5-hydroxy-1-methyl-2-(4-methylmorpholin-3-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxamide for further development, providing insights into the metabolic fate and pharmacokinetics of such compounds (Monteagudo et al., 2007).

Neurological Studies

The compound 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, used as a selective serotonin 1A molecular imaging probe, allows for the quantification of 5-HT(1A) receptor densities in the brains of Alzheimer's disease patients. This application underscores the relevance of similar compounds in neurological research and their potential in diagnosing and understanding neurodegenerative diseases (Kepe et al., 2006).